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Compound of Interest

Compound Name: TG 100801 Hydrochloride

Cat. No.: B1663545 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of TG 100801 Hydrochloride.

This document provides crucial safety and logistical information for the proper handling and

disposal of TG 100801 Hydrochloride, a multi-targeted kinase inhibitor prodrug. Adherence to

these procedures is vital for maintaining laboratory safety and ensuring regulatory compliance.

I. Understanding TG 100801 Hydrochloride
TG 100801 is a prodrug that is converted in vivo to its active metabolite, TG 100572.[1][2] TG

100572 is a potent inhibitor of several receptor tyrosine kinases (RTKs) and Src kinases,

playing a critical role in angiogenesis and vascular permeability.[1][3] Its primary targets include

Vascular Endothelial Growth Factor Receptors (VEGFR1, VEGFR2), Fibroblast Growth Factor

Receptors (FGFR1, FGFR2), and Platelet-Derived Growth Factor Receptor β (PDGFRβ), as

well as members of the Src kinase family.[3][4][5]

II. Quantitative Data Summary
The following table summarizes the inhibitory concentrations (IC50) of the active metabolite,

TG 100572, against various kinases. This data is essential for understanding the compound's

biological activity and potential hazards.
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Target Kinase IC50 (nM)

VEGFR1 2

VEGFR2 7

FGFR1 2

FGFR2 16

PDGFRβ 13

Fgr 5

Fyn 0.5

Hck 6

Lck 0.1

Lyn 0.4

Src 1

Yes 0.2

Source: MedChemExpress, Selleck Chemicals.[3][4][6][5]

III. Proper Disposal Procedures
While a specific Safety Data Sheet (SDS) for TG 100801 Hydrochloride was not publicly

available through the conducted searches, the following disposal procedures are based on

general best practices for chemical waste management in a laboratory setting. It is imperative

to consult your institution's Environmental Health and Safety (EHS) department and the

supplier's SDS for specific guidance.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Treat all materials contaminated with TG 100801 Hydrochloride (e.g., unused compound,

solutions, contaminated labware, and personal protective equipment) as hazardous
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chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for all TG 100801
Hydrochloride waste.

The container should be made of a material compatible with the chemical and any

solvents used.

Ensure the waste container is clearly labeled with "Hazardous Waste" and the full

chemical name: "TG 100801 Hydrochloride."

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Follow all institutional guidelines for the storage of chemical waste.

Disposal Request:

When the waste container is full or ready for disposal, contact your institution's EHS

department to arrange for pickup and disposal by a licensed hazardous waste contractor.

Do not attempt to dispose of TG 100801 Hydrochloride down the drain or in regular

trash.

IV. Signaling Pathway and Experimental Workflow
To facilitate a deeper understanding of the compound's mechanism and safe handling, the

following diagrams illustrate the relevant signaling pathway and a general experimental

workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1663545?utm_src=pdf-body
https://www.benchchem.com/product/b1663545?utm_src=pdf-body
https://www.benchchem.com/product/b1663545?utm_src=pdf-body
https://www.benchchem.com/product/b1663545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


VEGF
VEGFR

FGF
FGFR

PDGF
PDGFR

Downstream
Signaling

Src Family
Kinases

Angiogenesis &
Vascular Permeability

TG100572
(Active Metabolite)

Click to download full resolution via product page

Caption: Inhibition of key signaling pathways by TG100572.
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Caption: Safe handling and disposal workflow for TG 100801 HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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